5-Chlorobenzo[b]thiophen-3-amine

• Molecular Formula: C8H6ClNS
• Molecular Weight: 183.66 g/mol
• IUPAC Name: 5-chloro-1-benzothiophen-3-amine
• InChI: InChI=1S/C8H6ClNS/c9-5-1-2-8-6(3-5)7(10)4-11-8/h1-4H,10H2
• InChI Key: XPIJUPRZPYOAHZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)C(=CS2)N

Description

5-Chlorobenzo[b]thiophen-3-amine is a heterocyclic compound that belongs to the class of benzothiophenes. Benzothiophenes are known for their diverse applications in medicinal chemistry and material science. The presence of a chlorine atom at the 5-position and an amine group at the 3-position of the benzothiophene ring imparts unique chemical properties to this compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chlorobenzo[b]thiophen-3-amine typically involves the following steps:

Starting Material: The synthesis begins with the preparation of 5-chlorobenzo[b]thiophene.

Amination Reaction: The 5-chlorobenzo[b]thiophene undergoes an amination reaction to introduce the amine group at the 3-position.

One common method involves the use of aryne intermediates and alkynyl sulfides . The reaction conditions often include the use of solvents like ethanol and catalysts such as copper(II) sulfate .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

5-Chlorobenzo[b]thiophen-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound to its corresponding thiol or thioether derivatives.

Substitution: The chlorine atom at the 5-position can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used for substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiol or thioether derivatives.

Substitution: Various substituted benzothiophenes depending on the nucleophile used.

Scientific Research Applications

5-Chlorobenzo[b]thiophen-3-amine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of materials with specific electronic and optical properties.

Comparison with Similar Compounds

Similar Compounds

5-Bromobenzo[b]thiophen-3-amine: Similar structure but with a bromine atom instead of chlorine.

5-Fluorobenzo[b]thiophen-3-amine: Contains a fluorine atom at the 5-position.

5-Iodobenzo[b]thiophen-3-amine: Contains an iodine atom at the 5-position.

Uniqueness

The presence of the chlorine atom in 5-Chlorobenzo[b]thiophen-3-amine imparts unique electronic properties, making it distinct from its halogenated counterparts. This uniqueness can influence its reactivity and biological activity, making it a valuable compound for specific applications in medicinal chemistry and material science .